Cas no 710-04-3 (Undecanoic delta-Lactone)
Undecanoic delta-Lactone is a cyclic ester derived from undecanoic acid, characterized by its distinct lactone ring structure. This compound is notable for its role as a flavor and fragrance intermediate, contributing to creamy, fruity, and coconut-like aromatic profiles. Its stability and low volatility make it suitable for applications in perfumery and food flavoring. The delta-lactone configuration enhances its compatibility with hydrophobic matrices, ensuring consistent performance in formulations. Additionally, its high purity and controlled synthesis allow for precise use in fine chemical applications. Undecanoic delta-Lactone is valued for its versatility and reliability in industrial and research settings.

Undecanoic delta-Lactone structure
Product name:Undecanoic delta-Lactone
Undecanoic delta-Lactone Chemical and Physical Properties
Names and Identifiers
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- undecanoic delta-lactone
- 5-HYDROXY-N-UNDECANOIC ACID DELTA-LACTONE
- 6-hexyloxan-2-one
- 6-Hexyltetrahydro-2H-pyran-2-one
- DELTA-UNDECALACTONE
- DELTA-UNDECANOLACTONE
- FEMA 3294
- UNDECALACTONE, DELTA-
- Undecanolactone
- 2H-Pyran-2-one, 6-hexyltetrahydro-
- 2H-Pyran-2-one, tetrahydro-3-hexyl-
- 5-Hydroxyundecanoic acid lactone
- 5-hydroxy-undecanoicacidelta-lactone
- 6-hexyltetrahydro-2h-pyran-2-on
- beta-Undecalactone
- delta-Hexyl-delta-valerolactone
- delta-Hexylvalerolactone
- tetrahydro-3-hexyl-2h-pyran-2-on
- Undecan-5-olide
- Undecanoic δ-lactone
- DELTA UNDECALACTONE
- UNDECALACTONE, DELTA-(AS)
- Vanillin
- δ-Undecalactone
- 5-Hydroxyundecanoic Acid δ-Lactone
- 5-Undecanolide
- Undecanolide-1,5
- FEMA No. 3294
- Undecanoic
- A-lactone
- .delta.-Hexylvalerolactone
- 5-Hexyl-5-hydroxypentanoic acid lactone
- Undecanoic acid, 5-hydroxy-, delta-lactone
- YZRXRLL
- Undecanoic delta-Lactone
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- MDL: MFCD00006650
- Inchi: 1S/C11H20O2/c1-2-3-4-5-7-10-8-6-9-11(12)13-10/h10H,2-9H2,1H3
- InChI Key: YZRXRLLRSPQHDK-UHFFFAOYSA-N
- SMILES: O1C(C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
- BRN: 0122724
Computed Properties
- Exact Mass: 184.14600
- Monoisotopic Mass: 184.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: 3.1
- Surface Charge: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: A colorless transparent liquid with a fruity flavor
- Density: 0.969 g/mL at 25 °C(lit.)
- Boiling Point: 168°C/12mmHg(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.459(lit.)
- PSA: 26.30000
- LogP: 3.05250
- FEMA: 3294 | 5-HYDROXYUNDECANOIC ACID LACTONE
- Solubility: Soluble in methanol, insoluble in water
Undecanoic delta-Lactone Security Information
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Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
- RTECS:UQ1320000
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Hazardous Material Identification:
- Risk Phrases:R36/37/38
Undecanoic delta-Lactone Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Undecanoic delta-Lactone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017622-500ml |
Undecanoic delta-Lactone |
710-04-3 | 98% | 500ml |
¥1470 | 2024-05-22 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W329401-5KG-K |
Undecanoic delta-Lactone |
710-04-3 | >97%, FG | 5KG |
20648.15 | 2021-05-17 | |
TRC | U788853-2.5g |
Undecanoic delta-Lactone |
710-04-3 | 2.5g |
$ 80.00 | 2022-06-02 | ||
TRC | U788853-500mg |
Undecanoic delta-Lactone |
710-04-3 | 500mg |
$ 65.00 | 2022-06-02 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U97680-25g |
6-Hexyltetrahydro-2H-pyran-2-one |
710-04-3 | 98% | 25g |
¥99.0 | 2023-09-06 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017622-25ml |
Undecanoic delta-Lactone |
710-04-3 | 98% | 25ml |
¥121 | 2024-05-22 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | U820360-500ml |
Undecanoic δ-lactone |
710-04-3 | 98% | 500ml |
1,816.00 | 2021-05-17 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W329415-SAMPLE-K |
Undecanoic delta-Lactone |
710-04-3 | natural, 98%, FG | 587.6 | 2021-05-17 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W329415-100G-K |
Undecanoic delta-Lactone |
710-04-3 | natural, 98%, FG | 100G |
2853.6 | 2021-05-17 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W329401-100G-K |
Undecanoic delta-Lactone |
710-04-3 | >97%, FG | 100G |
1146.59 | 2021-05-17 |
Undecanoic delta-Lactone Related Literature
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Marie A. F. Delgove,Juandré Luchies,Iris Wauters,Geert G. P. Deroover,Stefaan M. A. De Wildeman,Katrien V. Bernaerts Polym. Chem. 2017 8 4696
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Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
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Guangyong Zhu,Zuobing Xiao Food Funct. 2017 8 1080
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4. A highly selective route to linear alpha olefins from biomass-derived lactones and unsaturated acidsDong Wang,Sikander H. Hakim,David Martin Alonso,James A. Dumesic Chem. Commun. 2013 49 7040
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Tao Wang,Xiao-Yan Zhang,Yu-Cong Zheng,Yun-Peng Bai Chem. Commun. 2021 57 10584
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:710-04-3)Undecanolactone

Purity:99.9%
Quantity:200kg
Price ($):Inquiry